Cas no 2172250-81-4 ({1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol)

{1-(2-Bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol is a brominated triazole derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a 1,2,3-triazole core substituted with a 2-bromobenzyl group at the N1 position, an ethyl group at C5, and a hydroxymethyl moiety at C4. This structure offers versatility as a building block for further functionalization, particularly in the development of pharmacologically active molecules. The presence of the bromine atom enhances reactivity for cross-coupling reactions, while the hydroxymethyl group provides a handle for derivatization. Its well-defined molecular framework makes it suitable for structure-activity relationship studies in drug discovery. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

{1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol structure

2172250-81-4 structure

Product Name:{1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol

CAS No:2172250-81-4

MF:C₁₂H₁₄BrN₃O

MW:296.163061618805

CID:6396113

PubChem ID:165747456

Update Time:2025-06-25

{1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

- {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol
- {1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol
- EN300-1610227
- 2172250-81-4
- Inchi： 1S/C12H14BrN3O/c1-2-12-11(8-17)14-15-16(12)7-9-5-3-4-6-10(9)13/h3-6,17H,2,7-8H2,1H3
- InChI Key： MKTAGYLQCLKORI-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1CN1C(=C(CO)N=N1)CC

Computed Properties

Exact Mass: 295.03202g/mol
Monoisotopic Mass: 295.03202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 50.9Å²

{1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1610227-0.05g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	0.05g	$1200.0	2023-06-04
Enamine	EN300-1610227-0.1g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	0.1g	$1257.0	2023-06-04
Enamine	EN300-1610227-0.25g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	0.25g	$1315.0	2023-06-04
Enamine	EN300-1610227-0.5g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	0.5g	$1372.0	2023-06-04
Enamine	EN300-1610227-1.0g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	1g	$1429.0	2023-06-04
Enamine	EN300-1610227-2.5g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	2.5g	$2800.0	2023-06-04
Enamine	EN300-1610227-5.0g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	5g	$4143.0	2023-06-04
Enamine	EN300-1610227-10.0g	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	10g	$6144.0	2023-06-04
Enamine	EN300-1610227-50mg	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	50mg	$1200.0	2023-09-23
Enamine	EN300-1610227-100mg	{1-[(2-bromophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanol	2172250-81-4	100mg	$1257.0	2023-09-23

{1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Additional information on {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol

Compound CAS No. 2172250-81-4: {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol

The compound with CAS number 2172250-81-4, known as {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system and a bromophenyl group, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanol in the development of advanced materials. Its triazole core is known for its stability and ability to form strong hydrogen bonds, which are essential properties for applications in drug delivery systems and polymer chemistry. The presence of the bromophenyl group further enhances its electronic properties, making it a promising candidate for use in optoelectronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized in recent years to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. Researchers have also explored the use of green chemistry principles in its synthesis, reducing the environmental impact of its production.

The {1-(2-bromophenyl)methyl-5-ethyl-1H-1,2,3-triazol} moiety within this compound plays a crucial role in its reactivity and functionality. This structure allows for easy modification through various chemical transformations, enabling the creation of derivatives with tailored properties. For instance, the ethyl group can be substituted with other alkyl chains to adjust the compound's solubility and biocompatibility.

One of the most exciting developments involving this compound is its application in medicinal chemistry. The triazole ring system is known to exhibit bioisosteric properties, making it an ideal replacement for other functional groups in drug molecules. Recent studies have demonstrated that {1-(2-bromophenyl)methyl} derivatives can modulate enzyme activity and target specific receptors, opening new avenues for drug discovery.

Moreover, the methanol group at the end of the molecule provides additional functionality. It can serve as a handle for further chemical modifications or as a site for bioconjugation reactions. This versatility makes the compound a valuable building block in organic synthesis.

In conclusion, {CAS No. 2172250-81} represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern chemical research and development. As new studies continue to emerge, this compound is poised to play an even greater role in advancing both academic and industrial pursuits.